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Compound of Interest

Compound Name: 3,5-Dimethyl-4-iodophenol

Cat. No.: B1301097 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the known physical properties of 3,5-
Dimethyl-4-iodophenol, with a specific focus on its melting point and solubility characteristics.

The information herein is intended to support research and development activities by providing

key data and standardized experimental protocols.

Core Physical Properties
The physical characteristics of 3,5-Dimethyl-4-iodophenol are crucial for its handling,

purification, and application in synthetic chemistry and drug development. Key quantitative data

for this compound are summarized in the table below.
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Property Value

Molecular Formula C₈H₉IO

Molecular Weight 248.06 g/mol

Melting Point 129-133 °C

Appearance Solid

Solubility

While specific quantitative data for 3,5-Dimethyl-

4-iodophenol is not readily available, based on

the structurally similar compound 4-iodophenol,

it is expected to be slightly soluble in water and

soluble in common organic solvents such as

ethanol, ether, and acetone.

Experimental Protocols
The following sections detail standardized methodologies for the determination of the melting

point and solubility of 3,5-Dimethyl-4-iodophenol.

Melting Point Determination
The melting point of a solid is the temperature at which it changes state from solid to liquid. For

a pure crystalline solid, this transition occurs over a narrow temperature range. The following

protocol is a general method for determining the melting point range of an organic compound.

Apparatus:

Melting point apparatus (e.g., Thiele tube or digital melting point device)

Capillary tubes (sealed at one end)

Thermometer (calibrated)

Mortar and pestle

Spatula
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Procedure:

Sample Preparation: A small amount of 3,5-Dimethyl-4-iodophenol is placed in a mortar

and finely ground with a pestle.

Capillary Tube Packing: The open end of a capillary tube is pressed into the powdered

sample. The tube is then inverted and tapped gently to pack the solid into the sealed end,

aiming for a sample height of 2-3 mm.

Apparatus Setup: The packed capillary tube is placed in the heating block of the melting

point apparatus. The thermometer is positioned so that the bulb is level with the sample.

Heating: The apparatus is heated at a steady and slow rate, approximately 1-2 °C per

minute, as the temperature approaches the expected melting point.

Observation: The temperature at which the first drop of liquid appears is recorded as the

beginning of the melting range. The temperature at which the entire sample has turned into a

clear liquid is recorded as the end of the melting range.

Reporting: The melting point is reported as a range from the initial to the final temperature.

Solubility Determination
Solubility is a measure of the maximum amount of a solute that can dissolve in a given amount

of solvent at a specific temperature. The following qualitative protocol can be used to determine

the solubility of 3,5-Dimethyl-4-iodophenol in various solvents.

Materials:

Test tubes and rack

Spatula

Graduated pipettes or cylinders

Vortex mixer (optional)

3,5-Dimethyl-4-iodophenol
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Solvents: Water, 5% NaOH (aq), 5% NaHCO₃ (aq), 5% HCl (aq), Ethanol, Acetone, Dimethyl

Sulfoxide (DMSO)

Procedure:

Sample Addition: Approximately 10-20 mg of 3,5-Dimethyl-4-iodophenol is placed into a

clean, dry test tube.

Solvent Addition: 1 mL of the selected solvent is added to the test tube.

Mixing: The mixture is agitated vigorously for 1-2 minutes. A vortex mixer can be used for

thorough mixing.

Observation: The mixture is observed to determine if the solid has dissolved completely. If

the solid has dissolved, the compound is classified as "soluble" in that solvent. If a significant

amount of solid remains, it is classified as "insoluble." For intermediate cases, it may be

classified as "sparingly soluble."

Systematic Testing: The procedure is repeated for each of the specified solvents to build a

solubility profile for the compound. The logical progression of this testing is illustrated in the

workflow diagram below.

Visualization of Experimental Workflow
The following diagram illustrates the logical workflow for the systematic determination of the

solubility of an organic compound like 3,5-Dimethyl-4-iodophenol.
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Caption: A flowchart for the systematic solubility testing of an organic compound.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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